Cas no 653567-02-3 (Phenol, 4,4'-[2,2':6',2''-terpyridine]-4,4''-diylbis[3,5-dimethyl-)

• Product name: Phenol, 4,4'-[2,2':6',2''-terpyridine]-4,4''-diylbis[3,5-dimethyl-
• CAS No: 653567-02-3
• MF: C₃₁H₂₇N₃O₂
• MW: 473.564987421036
• CID: 400601
• PubChem ID: 136272586

Phenol, 4,4'-[2,2':6',2''-terpyridine]-4,4''-diylbis[3,5-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4,4'-[2,2':6',2''-terpyridine]-4,4''-diylbis[3,5-dimethyl-
• 4-[2-[6-[4-(2,6-dimethyl-4-oxocyclohexa-2,5-dien-1-ylidene)-1H-pyridin-2-yl]pyridin-2-yl]-1H-pyridin-4-ylidene]-3,5-dimethylcyclohexa-2,5-dien-1-one
• 4-[2-[6-[4-(4-Hydroxy-2,6-dimethylphenyl)pyridin-2-yl]pyridin-2-yl]pyridin-4-yl]-3,5-dimethylphenol
• 4,4'-([1~2~,2~2~:2~6~,3~2~-Terpyridine]-1~4~,3~4~(1~1~H,3~1~H)-diylidene)bis(3,5-dimethylcyclohexa-2,5-dien-1-one)
• DTXSID60798870
• 653567-02-3

• Inchi： InChI=1S/C31H27N3O2/c1-18-12-24(35)13-19(2)30(18)22-8-10-32-28(16-22)26-6-5-7-27(34-26)29-17-23(9-11-33-29)31-20(3)14-25(36)15-21(31)4/h5-17,35-36H,1-4H3
• InChI Key： HZTHWEIHZUFTGX-UHFFFAOYSA-N
• SMILES： CC1=CC(=CC(=C1C2=CC(=NC=C2)C3=NC(=CC=C3)C4=NC=CC(=C4)C5=C(C=C(C=C5C)O)C)C)O

Computed Properties

• Exact Mass: 473.21051
• Monoisotopic Mass: 473.21032711g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 36
• Rotatable Bond Count: 4
• Complexity: 625
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 79.1Ų

Experimental Properties

• PSA: 79.13